Cas no 144019-26-1 (Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 144019-26-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 108573
• PubChem ID: 10330051
• Update Time: 2025-04-18

Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI)
• SCHEMBL19297246
• Carbamic acid, (3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI)
• Tert-butyl N-(3-methylbut-2-enyl)carbamate
• 144019-26-1

• Inchi： 1S/C10H19NO2/c1-8(2)6-7-11-9(12)13-10(3,4)5/h6H,7H2,1-5H3,(H,11,12)
• InChI Key： NKJLFEZJFNEWKA-UHFFFAOYSA-N
• SMILES： O(C(NC/C=C(\C)/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33